Cas no 1099677-96-9 (2-propyl-2,3-dihydro-1H-isoindol-4-amine)

• Product Name: 2-propyl-2,3-dihydro-1H-isoindol-4-amine
• CAS No: 1099677-96-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 4571913
• Update Time: 2025-07-23

2-propyl-2,3-dihydro-1H-isoindol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-propyl-2,3-dihydro-1H-isoindol-4-amine
• 1H-Isoindol-4-amine, 2,3-dihydro-2-propyl-

• Inchi： 1S/C11H16N2/c1-2-6-13-7-9-4-3-5-11(12)10(9)8-13/h3-5H,2,6-8,12H2,1H3
• InChI Key： JBIZIGZHQMDVHR-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N)=CC=C2)CN1CCC

Computed Properties

• Exact Mass: 176.131
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 284.0±40.0 °C at 760 mmHg
• Flash Point: 112.6±22.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-propyl-2,3-dihydro-1H-isoindol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-propyl-2,3-dihydro-1H-isoindol-4-amine

Professional Introduction to 2-propyl-2,3-dihydro-1H-isoindol-4-amine (CAS No. 1099677-96-9)

2-propyl-2,3-dihydro-1H-isoindol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1099677-96-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoindole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of an amine functional group at the 4-position and a propyl substituent at the 2-position introduces unique electronic and steric properties, making it a promising scaffold for developing novel therapeutic agents.

The structure of 2-propyl-2,3-dihydro-1H-isoindol-4-amine is characterized by a fused ring system consisting of a benzene ring and a pyrrolidine-like moiety. This arrangement contributes to its rigidity and potential for binding to biological targets with high specificity. The amine group at the 4-position is particularly noteworthy, as it can engage in hydrogen bonding interactions with nucleophilic residues in proteins, which is a critical factor in drug-receptor interactions. Furthermore, the propyl side chain provides a hydrophobic anchor that can enhance membrane permeability and metabolic stability, making this compound an attractive candidate for oral administration.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of isoindole-based compounds as modulators of enzyme activity, receptor binding, and signal transduction pathways. Specifically, 2-propyl-2,3-dihydro-1H-isoindol-4-amine has been investigated for its pharmacological properties in preclinical models. Research indicates that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in the development of central nervous system (CNS) drugs. Additionally, its structural features make it a viable candidate for inhibiting enzymes involved in inflammatory pathways, which are implicated in chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 2-propyl-2,3-dihydro-1H-isoindol-4-amine involves multi-step organic reactions that typically begin with the formation of the isoindole core through cyclization reactions. Subsequent functionalization steps introduce the propyl group and the amine moiety at the appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity, reducing the need for time-consuming purification steps.

From a biological activity perspective, 2-propyl-2,3-dihydro-1H-isoindol-4-amine has shown promise in several pharmacological assays. Initial screening studies have demonstrated its ability to modulate ion channel activity, which is relevant for treating conditions such as epilepsy and hypertension. Furthermore, preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. These findings align with the broader trend toward developing small-molecule inhibitors that target complex signaling networks involved in disease pathogenesis.

The pharmacokinetic profile of 2-propyl-2,3-dihydro-1H-isoindol-4-am ine is another critical aspect that has been explored in preclinical studies. Pharmacokinetic analysis indicates that this compound exhibits reasonable oral bioavailability and moderate metabolic stability. The propyl side chain appears to contribute to its solubility in both aqueous and lipid environments, facilitating absorption across biological membranes. Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile.

In conclusion, 2-propyl -2 ,3 -dihydro -1 H -iso ind ol -4 -amine ( CAS No . 1099677 -96 -9 ) represents a structurally interesting and biologically active compound with potential therapeutic applications . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , particularly in areas such as central nervous system disorders and inflammatory diseases . As research continues to uncover new biological targets and mechanisms , compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals . The ongoing exploration of its pharmacological properties underscores its significance as a valuable intermediate in medicinal chemistry .